methyl 2-(4-chloro-3-methylpyridin-2-yl)acetate
Description
Methyl 2-(4-chloro-3-methylpyridin-2-yl)acetate is a chemical compound with the molecular formula C9H11NO2 . It is stored under an inert atmosphere (nitrogen or Argon) at 2-8°C .
Molecular Structure Analysis
The molecular structure of methyl 2-(4-chloro-3-methylpyridin-2-yl)acetate consists of a pyridine ring attached to an acetate group. The pyridine ring is substituted with a methyl group and a chloro group .Physical And Chemical Properties Analysis
Methyl 2-(4-chloro-3-methylpyridin-2-yl)acetate has a predicted boiling point of 240.5±25.0 °C and a predicted density of 1.088±0.06 g/cm3 . It is stored under an inert atmosphere (nitrogen or Argon) at 2-8°C .Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 2-(4-chloro-3-methylpyridin-2-yl)acetate involves the reaction of 4-chloro-3-methylpyridine-2-carboxylic acid with methyl chloroformate in the presence of a base to form the desired product.", "Starting Materials": [ "4-chloro-3-methylpyridine-2-carboxylic acid", "methyl chloroformate", "base (e.g. triethylamine)" ], "Reaction": [ "Step 1: Dissolve 4-chloro-3-methylpyridine-2-carboxylic acid in a suitable solvent (e.g. dichloromethane).", "Step 2: Add a base (e.g. triethylamine) to the reaction mixture.", "Step 3: Slowly add methyl chloroformate to the reaction mixture while stirring.", "Step 4: Allow the reaction to proceed at room temperature for a suitable amount of time (e.g. 2-4 hours).", "Step 5: Quench the reaction by adding water to the reaction mixture.", "Step 6: Extract the product with a suitable organic solvent (e.g. ethyl acetate).", "Step 7: Purify the product by column chromatography or recrystallization." ] } | |
CAS RN |
1261740-61-7 |
Molecular Formula |
C9H10ClNO2 |
Molecular Weight |
199.6 |
Purity |
95 |
Origin of Product |
United States |
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